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Compound of Interest

Compound Name: SR9011

Cat. No.: B610983

For Immediate Implementation: This document provides essential safety and logistical
protocols for researchers, scientists, and drug development professionals handling SR9011.
Adherence to these guidelines is critical for ensuring personnel safety and maintaining
experimental integrity.

Personal Protective Equipment (PPE)

Given that SR9011 is classified with hazard codes H315 (causes skin irritation) and H319
(causes serious eye irritation), a comprehensive PPE strategy is mandatory. The following table
summarizes the required PPE for handling SR9011 in solid and solution forms.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

To provide a robust barrier
against skin contact. The outer
glove should be changed
immediately upon

contamination.

Eye and Face Protection

Safety glasses with side
shields or safety goggles. A
face shield is required when

there is a risk of splashes.

To protect the eyes and face
from accidental splashes of
SR9011 solutions or contact

with the powder.

Body Protection

A laboratory coat with long

sleeves and tight cuffs.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator
is recommended when
handling the powder outside of

a certified chemical fume hood.

To prevent inhalation of

airborne particles.

Operational Plans: From Receipt to Use

A systematic approach to handling SR9011 is crucial to minimize exposure and prevent

contamination. The following workflow outlines the key operational steps.
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Receiving and Storage

Receiving

Inspect container integrity

Storage

olution Preparation

4(/)

Weighing (in fume hood)

Use appropriate solvent (e.g., DMSO)

Dissolving in Solvent

Experimental Use

In Vitro (Cell Culture) — In Vivo (Animal Studies)
Waste Disposal
Y v
Collect Waste

Follow institutional guidelines

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: SR9011 Handling Workflow
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Storage

SR9011 should be stored at -20°C in a tightly sealed container.[1]

Experimental Protocols

The following tables provide a summary of common experimental parameters for SR9011.

In Vitro Studies

Parameter

Details

Cell Lines

HepG2, Microglia, various cancer cell lines

Common Solvents

Dimethyl sulfoxide (DMSO)

Typical Concentration

1-10 pM

Incubation Time

Varies depending on the experiment (e.g., 24

hours)

In Vivo Studies (Mice)

Parameter

Details

Administration Route

Intraperitoneal (i.p.) injection

Vehicle

10% DMSO, 40% PEG300, 5% Tween 80, 45%

Saline

Dosage

50-100 mg/kg

Disposal Plan

SR9011 and any materials contaminated with it must be disposed of as hazardous chemical

waste. Follow all institutional, local, and national regulations for hazardous waste disposal.

Disposal Workflow

o Segregation: Keep SR9011 waste separate from other chemical waste streams.
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+ Containment: Use clearly labeled, leak-proof containers for solid and liquid waste.

» Labeling: Label waste containers with "Hazardous Waste" and the full chemical name
"SR9011".

» Collection: Arrange for collection by your institution's environmental health and safety (EHS)
department.

Signaling Pathway of SR9011

SR9011 is a synthetic agonist of the nuclear receptors REV-ERBa and REV-ERBf. These
receptors are key regulators of the circadian clock and metabolism. The primary mechanism of
action of SR9011 involves the repression of the transcription of core clock genes, including
Bmall and Clock.

SR9011

activates

REV-ERBa/p

represses transcription of regulates transcription of

Metabolic Genes

BMAL1/CLOCK Complex (e.g., SREBP, FAS)

activates transcription of

Circadian Clock Genes

(e.g., Per, Cry)

Click to download full resolution via product page

Caption: SR9011 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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